(2-Ethylpiperidin-1-yl)(4-((3-methoxyphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone

• IUPAC Name: (2-ethylpiperidin-1-yl)-[4-(3-methoxyanilino)-7-methyl-1,8-naphthyridin-3-yl]methanone
• InChI: InChI=1S/C24H28N4O2/c1-4-18-9-5-6-13-28(18)24(29)21-15-25-23-20(12-11-16(2)26-23)22(21)27-17-8-7-10-19(14-17)30-3/h7-8,10-12,14-15,18H,4-6,9,13H2,1-3H3,(H,25,26,27)
• InChI Key: MOXGBNBFNJWXFI-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)C2=CN=C3C(=C2NC4=CC(=CC=C4)OC)C=CC(=N3)C
• Molecular Formula: C24H28N4O2
• Molecular Weight: 404.5 g/mol

Description

(2-Ethylpiperidin-1-yl)(4-((3-methoxyphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone is a useful research compound. Its molecular formula is C24H28N4O2 and its molecular weight is 404.514. The purity is usually 95%.
BenchChem offers high-quality (2-Ethylpiperidin-1-yl)(4-((3-methoxyphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2-Ethylpiperidin-1-yl)(4-((3-methoxyphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

A novel naphthyridine derivative demonstrated anticancer activity against human malignant melanoma A375 cells. It induced necroptosis at low concentrations and apoptosis at high concentrations, suggesting a potential for melanoma treatment. This activity was mediated through the upregulation of death receptors and scaffold proteins in the A375 cells, with caspase-8 activity being a critical factor determining the type of cell death (Q. Kong et al., 2018).

Synthetic Methodologies

Research on synthetic methodologies for naphthyridine derivatives includes the development of environmentally friendly synthesis approaches. One study showcased the synthesis of (2-aminophenyl)(naphthalen-2-yl)methanones through photoinduced intramolecular rearrangement, offering advantages such as no requirement for transition-metal catalysts and high atom efficiency (Sisi Jing et al., 2018).

Chemical Properties and Analysis

Investigations into the identification and quantitation of specific naphthyridine derivatives have been conducted. This includes the detection of adulterants in illegal products obtained via the internet, with techniques such as liquid chromatography-mass spectrometry and gas chromatography-mass spectrometry (J. Nakajima et al., 2011).

Pharmacological Evaluations

Several new substituted naphthyridines and quinazolin-4-ones have been synthesized and evaluated for their hypotensive and central nervous system (CNS) active properties. These studies highlight the versatility of naphthyridine derivatives in the development of potential therapeutic agents (K. Agarwal, 1992).

Molecular and Structural Analysis

The synthesis and characterization of various naphthyridine derivatives for potential applications in nonlinear optics (NLO) and as anti-tumor agents have also been explored. These studies involve detailed molecular, structural, and functional analyses, indicating the broad utility of these compounds in scientific research and drug development (B. Revathi et al., 2018; I. Hayakawa et al., 2004).